Cas no 2168406-63-9 (6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile)

6-(2-Fluoro-4-methylphenyl)pyridazine-3-carbonitrile is a fluorinated pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a fluorine atom and a nitrile group, which may enhance binding affinity and metabolic stability in bioactive compounds. The compound’s pyridazine core offers a versatile scaffold for further functionalization, making it valuable in medicinal chemistry for the development of enzyme inhibitors or receptor modulators. The presence of the 2-fluoro-4-methylphenyl substituent could influence lipophilicity and electronic properties, potentially improving pharmacokinetic profiles. This intermediate is suitable for cross-coupling reactions or nucleophilic substitutions, enabling the synthesis of more complex heterocyclic systems.
6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile structure
2168406-63-9 structure
Product Name:6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile
CAS No:2168406-63-9
MF:C12H8FN3
MW:213.210425376892
CID:6493298
PubChem ID:165531985
Update Time:2025-05-26

6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile
    • 2168406-63-9
    • EN300-1586820
    • Inchi: 1S/C12H8FN3/c1-8-2-4-10(11(13)6-8)12-5-3-9(7-14)15-16-12/h2-6H,1H3
    • InChI Key: WDQPJXZPNXVUOR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=CC=1C1=CC=C(C#N)N=N1

Computed Properties

  • Exact Mass: 213.07022543g/mol
  • Monoisotopic Mass: 213.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.6Ų

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Additional information on 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile

Comprehensive Overview of 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile (CAS No. 2168406-63-9)

The compound 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile (CAS No. 2168406-63-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core substituted with a fluoromethylphenyl group and a carbonitrile moiety, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and material science, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated compounds like 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on fluorine chemistry in pharmaceutical development, as highlighted by popular search queries such as "role of fluorine in drug design" and "fluorinated heterocycles in medicine." The compound's CAS No. 2168406-63-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

The pyridazine scaffold in 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile is a key structural motif in many kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This has led to increased interest in its potential for treating chronic diseases, a topic frequently explored in AI-driven drug discovery platforms. Searches for "pyridazine derivatives in cancer therapy" and "carbonitrile applications in agrochemicals" further underscore its multidisciplinary appeal.

From a synthetic perspective, the compound's carbonitrile group offers versatile reactivity for further functionalization, making it a valuable building block in combinatorial chemistry. Its fluoromethylphenyl substitution also contributes to improved lipophilicity, a property highly sought after in CNS drug development. These attributes resonate with trending discussions on "optimizing drug-like properties" and "fragment-based drug design," which dominate SEO-optimized scientific content.

Environmental and regulatory considerations are also shaping research around 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile. With the rise of green chemistry initiatives, scientists are exploring sustainable synthesis routes for such fluorinated intermediates. This aligns with search trends like "eco-friendly fluorination methods" and "benign-by-design pharmaceuticals," reflecting the compound's alignment with global sustainability goals.

In analytical chemistry, the compound's distinct spectroscopic fingerprints (e.g., NMR and mass spectrometry profiles) make it a useful reference standard. Laboratories frequently search for "characterization of pyridazine derivatives" and "fluorine NMR shifts," highlighting its importance in quality control workflows. The CAS No. 2168406-63-9 serves as a critical identifier in these applications, ensuring reproducibility across studies.

Looking ahead, 6-(2-fluoro-4-methylphenyl)pyridazine-3-carbonitrile is poised to play a pivotal role in advancing personalized therapeutics and smart materials. Its intersection with computational chemistry and machine learning-assisted molecular design positions it at the forefront of innovation-driven research. As the scientific community continues to explore its potential, this compound remains a subject of both academic curiosity and industrial relevance, bridging the gap between basic research and applied sciences.

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